2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol
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Description
2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol is a branched diol derivative featuring a central propane-1,3-diol backbone substituted at the 2-position with a methyl group and a [(4-methylphenyl)methyl]amino group. Its molecular formula is C₁₂H₁₈NO₂ (calculated based on substituents), with a molecular weight of approximately 226.27 g/mol (similar to structurally related compounds in ). Key properties include a moderate logP value (~0.3), three hydrogen bond donors, and four hydrogen bond acceptors, suggesting balanced solubility in polar and nonpolar solvents .
Properties
Molecular Formula |
C12H19NO2 |
|---|---|
Molecular Weight |
209.28 g/mol |
IUPAC Name |
2-methyl-2-[(4-methylphenyl)methylamino]propane-1,3-diol |
InChI |
InChI=1S/C12H19NO2/c1-10-3-5-11(6-4-10)7-13-12(2,8-14)9-15/h3-6,13-15H,7-9H2,1-2H3 |
InChI Key |
UYVAGXNULSKTDA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(C)(CO)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol typically involves the reaction of 4-methylbenzylamine with 2-methyl-1,3-propanediol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like nitric acid for nitration or bromine for halogenation are employed.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols or amines.
Substitution: Formation of nitro or halogenated derivatives.
Scientific Research Applications
2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.
Biology: Studied for its potential effects on biological systems and its role in biochemical pathways.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of polymers, resins, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol becomes evident when compared to related propane-1,3-diol derivatives. Below is a detailed analysis:
Table 1: Structural and Functional Comparison
Key Differences and Research Findings
Functional Group Impact on Solubility: The 4-methylbenzylamino group in the target compound enhances lipophilicity compared to Tris (hydrophilic) but reduces it relative to Fingolimod (long alkyl chain) . BMP’s brominated groups increase reactivity and toxicity, limiting its use to industrial applications .
Biological Activity :
- Fingolimod’s 4-octylphenylethyl group enables membrane penetration, critical for its role as a sphingosine-1-phosphate receptor modulator . The target compound’s smaller aromatic substituent may favor different pharmacological targets.
Thermotropic Behavior: Liquid-crystalline derivatives (e.g., ) exhibit mesophases due to rigid diazenyl and flexible ethoxy groups.
Synthetic Complexity :
- Brominated derivatives (BMP) require hazardous halogenation steps (), whereas the target compound’s synthesis likely involves reductive amination or nucleophilic substitution .
Biological Activity
2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol, also known by its CAS number 1490646-24-6, is a compound that has garnered interest due to its potential biological activity. The compound's structure includes a methyl group, an amino group, and a diol functional group, which may contribute to its pharmacological properties.
- Molecular Formula : C₁₁H₁₇NO₂
- Molecular Weight : 195.26 g/mol
- Density : Not specified
- Boiling Point : Not specified
Biological Activity
The biological activity of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol has been explored in various studies, focusing on its antibacterial and antifungal properties.
Antimicrobial Activity
Recent studies have indicated that compounds with similar structures exhibit significant antibacterial and antifungal activities. For instance, monomeric alkaloids tested against various bacterial strains showed promising results with minimum inhibitory concentration (MIC) values indicating effective antimicrobial properties. Although specific data for 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol is limited, it is reasonable to hypothesize that it may share similar activities due to structural similarities with other active compounds.
| Compound | Activity Type | MIC (mg/mL) | Target Organisms |
|---|---|---|---|
| Compound A | Antibacterial | 0.0039 - 0.025 | S. aureus, E. coli |
| Compound B | Antifungal | 16.69 - 78.23 | C. albicans |
Case Studies
- Antibacterial Properties : A study examined the antibacterial effects of structurally related compounds and found that modifications in the phenyl ring significantly influenced activity against Gram-positive and Gram-negative bacteria. The presence of electron-donating or electron-withdrawing groups enhanced activity against strains such as Staphylococcus aureus and Escherichia coli .
- Antifungal Effects : Similar compounds have demonstrated antifungal activity against common pathogens like Candida albicans. The structure-activity relationship (SAR) studies suggest that the presence of hydroxyl or amino groups can enhance antifungal efficacy .
While specific mechanisms for 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol are not well documented, compounds with similar functional groups often act by disrupting cell wall synthesis in bacteria or inhibiting ergosterol synthesis in fungi.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
